2,2-Dimethyl-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 2,2-dimethyl-1-[4-[6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C18H24N6O/c1-18(2,3)17(25)24-10-8-23(9-11-24)16-12-15(20-13-21-16)22-14-6-4-5-7-19-14/h4-7,12-13H,8-11H2,1-3H3,(H,19,20,21,22)
• InChI Key: NLGYYBFAQBLIHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=NC=NC(=C2)NC3=CC=CC=N3
• Molecular Formula: C18H24N6O
• Molecular Weight: 340.4 g/mol
• CAS No.: 1421515-13-0

Description

2,2-Dimethyl-1-(4-(6-(pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C18H24N6O and its molecular weight is 340.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

Researchers have developed methods for synthesizing compounds with pyridin-2-ylamino and pyrimidin-4-yl groups, demonstrating applications in creating polyamides with potential for water solubility and specific molecular weights, suggesting utility in materials science and polymer chemistry (Hattori & Kinoshita, 1979).

Antimicrobial and Antifungal Activities

Novel derivatives incorporating pyridin-2-yl and pyrimidin-4-yl groups have been synthesized, with some showing moderate effects against bacterial and fungal species, highlighting potential applications in developing new antimicrobial agents (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). Additionally, specific thiazolidinone derivatives linked with pyridin-2-yl-piperazine have been evaluated for antimicrobial activity against various bacteria and fungi, suggesting their use in creating new treatments for infections (Patel, R. V. Patel, Kumari, & Patel, 2012).

Anticancer Research

New pyrido[1,2-a]pyrimidin-4-one derivatives have been synthesized and evaluated for their antiproliferative effect against human cancer cell lines, with some compounds showing promising activity, indicating potential applications in cancer treatment research (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antioxidant Properties for Age-Related Diseases

Compounds with pyrimidin-2-yl groups have been synthesized with antioxidant properties, showing potential for the treatment of age-related diseases such as cataracts, age-related macular degeneration (AMD), and Alzheimer's dementia (AD), by protecting cells against oxidative stress (Jin, Randazzo, Zhang, & Kador, 2010).